Cas no 946427-72-1 (6-Hydroxy-benzofuran-3-carboxylic acid ethyl ester)

6-Hydroxy-benzofuran-3-carboxylic acid ethyl ester is a benzofuran derivative with significant utility in organic synthesis and pharmaceutical research. Its structure, featuring both a hydroxyl and an ester functional group, makes it a versatile intermediate for constructing complex heterocyclic compounds. The ethyl ester moiety enhances solubility in organic solvents, facilitating further chemical modifications. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to the benzofuran scaffold's prevalence in pharmacologically active compounds. Its stability under standard conditions and well-characterized reactivity profile contribute to its reliability in synthetic applications.

6-Hydroxy-benzofuran-3-carboxylic acid ethyl ester structure

946427-72-1 structure

Product Name:6-Hydroxy-benzofuran-3-carboxylic acid ethyl ester

CAS No:946427-72-1

MF:C₁₁H₁₀O₄

MW:206.194703578949

MDL:MFCD24719631

CID:2125559

Update Time:2025-10-30

6-Hydroxy-benzofuran-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

- 6-hydroxy-benzofuran-3-carboxylic acid ethyl ester
- ETHYL 6-HYDROXYBENZOFURAN-3-CARBOXYLATE
- RXPGUNOYNYVCGK-UHFFFAOYSA-N
- 3-Benzofurancarboxylic acid, 6-hydroxy-, ethyl ester
- Ethyl 6-hydroxy-3-benzofurancarboxylate (ACI)
- 6-Hydroxy-benzofuran-3-carboxylic acid ethyl ester
- MDL： MFCD24719631
- Inchi： 1S/C11H10O4/c1-2-14-11(13)9-6-15-10-5-7(12)3-4-8(9)10/h3-6,12H,2H2,1H3
- InChI Key： RXPGUNOYNYVCGK-UHFFFAOYSA-N
- SMILES： O=C(C1C2C(=CC(=CC=2)O)OC=1)OCC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 241
Topological Polar Surface Area: 59.7

6-Hydroxy-benzofuran-3-carboxylic acid ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM362266-1g	ethyl 6-hydroxybenzofuran-3-carboxylate	946427-72-1	95%+	1g	$***	2023-05-29
Chemenu	CM362266-100mg	ethyl 6-hydroxybenzofuran-3-carboxylate	946427-72-1	95%+	100mg	$***	2023-05-29
Chemenu	CM362266-250mg	ethyl 6-hydroxybenzofuran-3-carboxylate	946427-72-1	95%+	250mg	$***	2023-05-29
eNovation Chemicals LLC	Y0999309-1g	ethyl 6-hydroxybenzofuran-3-carboxylate	946427-72-1	95%	1g	$990	2024-08-02
Aaron	AR01XGUW-100mg	Ethyl 6-Hydroxybenzofuran-3-Carboxylate	946427-72-1	97%	100mg	$16.00	2025-02-12
Aaron	AR01XGUW-250mg	Ethyl 6-Hydroxybenzofuran-3-Carboxylate	946427-72-1	97%	250mg	$39.00	2025-02-12
Aaron	AR01XGUW-1g	Ethyl 6-hydroxybenzofuran-3-carboxylate	946427-72-1	97%	1g	$155.00	2024-07-18
1PlusChem	1P01XGMK-100mg	Ethyl 6-hydroxybenzofuran-3-carboxylate	946427-72-1	95%	100mg	$60.00	2024-04-19
1PlusChem	1P01XGMK-250mg	Ethyl 6-hydroxybenzofuran-3-carboxylate	946427-72-1	95%	250mg	$93.00	2024-04-19
1PlusChem	1P01XGMK-1g	Ethyl 6-hydroxybenzofuran-3-carboxylate	946427-72-1	95%	1g	$245.00	2024-04-19

6-Hydroxy-benzofuran-3-carboxylic acid ethyl ester Production Method

Production Method 1

36748-74-0

946427-72-1

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; < 5 °C; 6 h, 10 °C
1.2 Reagents: Water ; cooled; 18 h, 0 °C - rt

Reference

: Compounds with two fused bicyclic heteroaryl moieties as modulators of leukotriene A4 hydrolase and their preparation and use in the treatment of diseases

, World Intellectual Property Organization, , ,

Production Method 2

946427-72-1

Reaction Conditions

Reference

: Aryl carboxylic acid cyclohexyl amide derivatives

, United States, , ,

Production Method 3

36748-74-0

946427-72-1

Reaction Conditions

1.1 Reagents: Aluminum chloride Solvents: Dichloromethane ; 10 min, 0 °C
1.2 Reagents: Ethanethiol ; 0 °C; 3 h, 0 °C
1.3 Reagents: Hydrochloric acid , Ammonium chloride Solvents: Water ; 0 °C

Reference

: Structure based design and evaluation of benzoheterocycle derivatives as potential dual HIV-1 protease and reverse transcriptase inhibitors

Zhu, Mei; Shan, Qi; Ma, Ling; Dong, Biao; Wang, Juxian; et al, European Journal of Medicinal Chemistry, 2023, 246,

Production Method 4

36748-74-0

946427-72-1

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; -78 °C; 60 min, 0 °C
1.2 Reagents: Methanol ; 10 min

Reference

: Preparation of 3-phenylisoxazole derivatives for treatment of dyslipidemia

, World Intellectual Property Organization, , ,

Production Method 5

95-01-2

946427-72-1

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; < 36 °C; 30 min, 28 °C
1.2 Reagents: p-Toluenesulfonic acid Solvents: Water ; 28 °C; 2 h, 28 °C
1.3 Reagents: Sodium bicarbonate ; neutralized

Reference

: Triazinopyrrole- and quinoline-urea derivatives as tyrosine kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 6

36748-74-0

946427-72-1

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; rt → 0 °C; 2 h, rt
1.2 Reagents: Water ; cooled
1.3 Reagents: Sodium bicarbonate Solvents: Water ; neutralized

Reference

: Preparation of N-piperidinylethylcyclohexyl indolecarboxamide derivatives as inhibitors of chemokine receptors or macrophage protein

, World Intellectual Property Organization, , ,